CID 32362
Overview
Description
CID 32362 is a useful research compound. Its molecular formula is C7H5N3O and its molecular weight is 147.13 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemically induced dimerization (CID) in biological systems : CID is a vital tool for studying various biological processes, allowing control over protein function with precision and spatiotemporal resolution. It has been primarily applied to dissect signal transductions and is now extending to membrane and protein trafficking studies (Voss, Klewer, & Wu, 2015).
Engineered PROTAC-CID Systems : The development of proteolysis-targeting chimera-based scalable CID platforms for inducible gene regulation and editing has been demonstrated. This includes orthogonal PROTAC-CIDs for fine-tuning gene expression and achieving digitally inducible expression for transient genome manipulation (Ma et al., 2023).
Reversible Control of Protein Localization : CID techniques have been developed for reversible and rapid control of protein-protein interactions and protein localization in living cells, enhancing the study of dynamic biological processes like mitotic checkpoint signaling and peroxisome transport (Aonbangkhen et al., 2018).
Addressing Cell Biology Questions : CID techniques resolve numerous problems in cell biology, especially regarding the signaling paradox in lipid second messengers and small GTPases. Recent advances provide improved specificity and the ability to manipulate multiple systems simultaneously in one cell (DeRose, Miyamoto, & Inoue, 2013).
Chemically Inducible Heterotrimerization System : The development of chemically inducible trimerization (CIT) tools, expanding the chemogenetics toolbox and enabling new types of protein manipulation in live cells. This is significant for addressing otherwise intractable cell biology questions and engineering cell functions (Wu et al., 2020).
properties
IUPAC Name |
8H-pyrido[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O/c11-7-5-2-1-3-8-6(5)9-4-10-7/h1-4H,(H,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKEBMWRWBWRQAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=NC(=O)C2=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CNC2=NC=NC(=O)C2=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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